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acid (Mecoprop/MCPP): Soil Half-Life and Mobility

Introduction
2-(2-Methylphenoxy)propanoic acid, commonly known as mecoprop or MCPP, is a selective,

post-emergence phenoxy herbicide widely used for the control of broadleaf weeds in turf,

ornamental grasses, and cereal crops.[1] As with any agrochemical, understanding its

environmental fate—specifically its persistence and mobility in the soil compartment—is

paramount for conducting robust environmental risk assessments and ensuring its safe and

sustainable use. The potential for a substance to leach into groundwater or persist in the

environment is a direct function of its chemical properties and its interactions with the complex

soil matrix.

This technical guide provides a comprehensive overview of the soil half-life and mobility of

mecoprop. It is designed for researchers, environmental scientists, and regulatory

professionals. We will delve into the fundamental physicochemical properties that govern its

behavior, explore the mechanisms of its degradation and transport in soil, and present

standardized methodologies for their quantification. This document eschews a rigid template in

favor of a logical narrative that explains the causality behind the observed environmental

behavior and the experimental designs used to measure it.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 15 Tech Support

https://www.benchchem.com/product/b181028?utm_src=pdf-interest
https://www.benchchem.com/product/b181028?utm_src=pdf-body
https://www.benchchem.com/product/b181028?utm_src=pdf-body
https://www.benchchem.com/product/b181028?utm_src=pdf-body
http://extoxnet.orst.edu/pips/mecoprop.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties: The Foundation of
Environmental Behavior
The intrinsic physicochemical properties of mecoprop dictate its behavior in the soil

environment. Mecoprop is a weak organic acid, a characteristic that is central to its mobility and

interaction with soil colloids.

Table 1: Key Physicochemical Properties of Mecoprop
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Property Value
Implication for
Environmental Fate

Source

Chemical Name

2-(4-chloro-2-

methylphenoxy)propa

noic acid

- [2]

CAS Number 7085-19-0 (acid) - [1]

Molecular Weight 214.6 g/mol
Influences diffusion

and transport.
[2]

Water Solubility
Very soluble (all

forms)

High water solubility

suggests a high

potential for mobility

and leaching in the

soil-water phase.

[1]

Vapor Pressure 2.3 x 10⁻⁶ mmHg

Low vapor pressure

indicates that

volatilization from soil

surfaces is not a

significant dissipation

pathway.

[2]

pKa ~3.1 - 3.5

As a weak acid,

mecoprop will be

predominantly in its

anionic (negatively

charged) form in most

agricultural soils (pH >

5). This leads to

electrostatic repulsion

from negatively

charged soil particles,

enhancing mobility.

[3]

Log Kow (Octanol-

Water Partition

Coefficient)

3.13 A moderate Log Kow

suggests some affinity

for organic matter, but

its dissociation into an

[2]
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anion in soil water is

the dominant factor for

mobility.

The high water solubility and, most critically, the low pKa are the primary drivers of mecoprop's

environmental profile. In typical soil environments with a pH of 5.5 to 7.5, the carboxylic acid

group will be deprotonated, yielding the mecoprop anion. This anionic form is highly water-

soluble and is repelled by the negatively charged surfaces of clay minerals and soil organic

matter, resulting in weak adsorption and high mobility.[3]

Soil Half-Life and Degradation Pathways
The persistence of mecoprop in soil is typically characterized by its half-life (DT₅₀), the time

required for 50% of the applied concentration to dissipate. For mecoprop, the primary

mechanism of dissipation from the soil is microbial degradation.[4]

Primary Degradation Pathway: Microbial Metabolism
Mecoprop is readily biodegradable by soil microorganisms.[4][5] The degradation process is an

aerobic metabolic pathway where bacteria and other microbes use the herbicide as a carbon

source.[5][6] The initial and rate-limiting step often involves the cleavage of the ether bond

linking the phenoxy ring to the propionic acid side chain. This process is frequently mediated by

enzymes encoded by genes such as tfdA, which are known to be involved in the degradation of

phenoxyalkanoic acid herbicides.[7][8]

The degradation proceeds through the formation of the intermediate metabolite 4-chloro-2-

methylphenol, which is then further metabolized through ring opening and ultimately

mineralized to carbon dioxide (CO₂), water, and chloride ions.[4][9]

Mecoprop
(2-(2-Methylphenoxy)propanoic acid)

4-chloro-2-methylphenol
(Metabolite)

Microbial Ether Cleavage
(e.g., tfdA enzymes) Ring Fission & Further

Metabolism
CO₂, H₂O, Cl⁻

(Mineralization Products)
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Caption: Aerobic microbial degradation pathway of Mecoprop in soil.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 15 Tech Support

https://assets.publishing.service.gov.uk/media/5a7bff7ded915d414762220c/scho0304bhst-e-e.pdf
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://pubmed.ncbi.nlm.nih.gov/16346731/
https://pubmed.ncbi.nlm.nih.gov/16346731/
https://pmc.ncbi.nlm.nih.gov/articles/PMC238420/
https://researchportal.hw.ac.uk/en/publications/biodegradation-of-the-herbicide-mecoprop-p-with-soil-depth-and-it/
https://www.researchgate.net/publication/222302234_Biodegradation_of_the_herbicide_mecoprop-p_with_soil_depth_and_its_relationship_with_class_III_tfdA_genes
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://www.researchgate.net/figure/Diagram-illustrating-the-degradation-of-the-pesticide-mecoprop-An-interstage-may-occur_fig1_267420656
https://www.benchchem.com/product/b181028?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Influencing Soil Half-Life
The rate of mecoprop degradation is not constant and is highly dependent on a variety of soil

and environmental factors that affect microbial activity.

Soil Temperature and Moisture: Microbial metabolism is optimal within specific temperature

and moisture ranges. Degradation is faster in warm, moist conditions and significantly slower

in cold or dry soils.[4][10] For instance, the half-life in a sandy loam soil was reported to be 3

days at 20°C, but increased to 20 days at 5°C.[4]

Soil Depth: Mecoprop's half-life increases significantly with soil depth.[2][7] This is due to the

sharp decline in microbial populations, organic matter, and oxygen availability in subsurface

soil layers compared to the biologically rich topsoil.[7] Half-lives in subsurface soil can be an

order of magnitude longer than in topsoil.[2]

Organic Matter: Soil organic matter serves as a nutrient source for microbes and can

influence mecoprop's bioavailability. While higher organic content generally supports a larger

microbial community, it can also increase adsorption, potentially sequestering the herbicide

and making it less available for degradation.

Microbial Adaptation: In soils with a history of phenoxy herbicide application, microbial

communities may be pre-adapted, leading to rapid degradation with little to no lag phase.[5]

In unadapted soils, a lag phase of several days or weeks may occur while the relevant

microbial populations acclimate and proliferate.[5][7][8]

Summary of Reported Soil Half-Life (DT₅₀) Values
Table 2: Reported Soil Half-Life (DT₅₀) for Mecoprop under Aerobic Conditions
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DT₅₀ (Days) Soil Type Conditions Source

3 - 21 Not specified General range [11]

7
Coarse sandy soil (0-

33 cm depth)

Undisturbed soil

column
[2][4]

70
Coarse sandy soil (33-

66 cm depth)

Undisturbed soil

column
[2][4]

7 Sandy loam
20°C, 85% field

moisture
[4]

8 Heavy clay loam
20°C, 85% field

moisture
[4]

9 Clay loam
20°C, 85% field

moisture
[4]

~12
Topsoil (<30 cm

depth)
Field study [7][8]

>84
Subsoil (70-80 cm

depth)
Field study [7][8]

The data clearly indicates that mecoprop is non-persistent in surface soils but its persistence

increases dramatically in deeper soil layers.

Soil Mobility and Leaching Potential
Mobility refers to the potential of a chemical to move through the soil profile with water. Due to

its physicochemical properties, mecoprop is considered to be a highly mobile compound in soil.

[1][11]

Sorption and Leaching Mechanisms
The mobility of a pesticide is inversely related to its adsorption (sorption) to soil particles. As

previously discussed, mecoprop's pKa of ~3.5 means it exists as an anion in most soils.[3] The

surfaces of both clay minerals and organic matter are also predominantly negatively charged,

leading to electrostatic repulsion. This repulsion minimizes sorption, allowing the mecoprop

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 15 Tech Support

https://www.beyondpesticides.org/assets/media/documents/pesticides/factsheets/mecoprop.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mecoprop
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://www.chemicalbook.com/msds/2-4-chloro-2-methylphenoxy-propanoic-acid.pdf
https://researchportal.hw.ac.uk/en/publications/biodegradation-of-the-herbicide-mecoprop-p-with-soil-depth-and-it/
https://www.researchgate.net/publication/222302234_Biodegradation_of_the_herbicide_mecoprop-p_with_soil_depth_and_its_relationship_with_class_III_tfdA_genes
https://researchportal.hw.ac.uk/en/publications/biodegradation-of-the-herbicide-mecoprop-p-with-soil-depth-and-it/
https://www.researchgate.net/publication/222302234_Biodegradation_of_the_herbicide_mecoprop-p_with_soil_depth_and_its_relationship_with_class_III_tfdA_genes
http://extoxnet.orst.edu/pips/mecoprop.htm
https://www.beyondpesticides.org/assets/media/documents/pesticides/factsheets/mecoprop.pdf
https://assets.publishing.service.gov.uk/media/5a7bff7ded915d414762220c/scho0304bhst-e-e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


anion to remain dissolved in the soil solution and move readily with percolating water, a

process known as leaching.

While sorption is generally weak, it does increase in soils with higher organic matter content.[1]

However, even in these soils, the compound's high water solubility and anionic nature make it

prone to leaching.[1][12] The addition of organic matter to soil has been shown to decrease the

leaching rate of mecoprop.[12]

Quantifying Mobility: Kd and Koc
Mobility is scientifically quantified using sorption coefficients:

Soil-Water Partition Coefficient (Kd): This coefficient measures the ratio of the chemical's

concentration in the sorbed phase (soil) to its concentration in the aqueous phase (soil

water) at equilibrium. A low Kd value indicates weak sorption and high mobility.

Organic Carbon-Normalized Adsorption Coefficient (Koc): Since organic carbon is the

primary sorbent for many organic chemicals, the Koc normalizes the Kd value to the soil's

organic carbon content (Koc = (Kd / %OC) * 100). This allows for a more standardized

comparison of mobility across different soil types.

For mecoprop, reported Koc values are generally low, confirming its high mobility. The

Groundwater Ubiquity Score (GUS), an index used to estimate leaching potential based on

half-life and Koc, classifies mecoprop as having a high leachability.[13]

Standardized Methodologies for Assessment
To ensure data consistency and regulatory acceptance, the determination of soil half-life and

mobility follows internationally recognized protocols, primarily those developed by the

Organisation for Economic Co-operation and Development (OECD).

Protocol for Soil Half-Life: OECD Guideline 307
The rate of aerobic transformation of mecoprop in soil is determined following the OECD

Guideline for the Testing of Chemicals, No. 307: "Aerobic and Anaerobic Transformation in

Soil".[14][15] This laboratory study simulates environmental conditions to measure the rate of

degradation and identify major transformation products.
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Phase 1: Preparation

Phase 2: Incubation & Sampling

Phase 3: Analysis & Calculation

1. Select & Characterize Soil
(e.g., sandy loam, pH 5.5-7.5)

2. Pre-incubate Soil
(Acclimatize microbes)

3. Prepare Test Substance
(Radiolabeled ¹⁴C-Mecoprop)

4. Apply Mecoprop to Soil Samples

5. Incubate in Dark at 20°C
(Maintain moisture; trap volatiles like ¹⁴CO₂)

6. Sample Replicates Over Time
(e.g., Day 0, 1, 3, 7, 14, 30, 60...)

7. Solvent Extraction of Soil

8. Analyze Extracts & Traps
(LSC for ¹⁴C, HPLC/LC-MS for parent/metabolites)

9. Calculate Dissipation Curve
(Determine DT₅₀ and DT₉₀ values)

Click to download full resolution via product page

Caption: Experimental workflow for OECD Guideline 307.
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Step-by-Step Methodology (Abbreviated):

Soil Selection: A representative agricultural soil (e.g., sandy loam) is collected, sieved (<2

mm), and characterized for properties like texture, pH, organic carbon content, and microbial

biomass.[16][17]

Test Substance: Typically, ¹⁴C-radiolabeled mecoprop is used to facilitate a mass balance

and track the formation of metabolites and non-extractable residues.[18]

Application: The test substance is applied uniformly to replicate soil samples at a rate

relevant to its agricultural use.[17]

Incubation: Samples are incubated in the dark at a constant temperature (e.g., 20°C) and

moisture level (e.g., 50% water holding capacity).[17][18] A continuous flow of air is passed

through the incubation flasks, and evolved ¹⁴CO₂ is trapped to quantify mineralization.[14]

Sampling and Analysis: Duplicate flasks are removed at pre-determined intervals. Soil is

extracted with appropriate solvents and analyzed using techniques like High-Performance

Liquid Chromatography (HPLC) with radio-detection and Liquid Chromatography-Mass

Spectrometry (LC-MS) to quantify the parent compound and any major transformation

products.[18]

Data Analysis: The concentration of mecoprop over time is plotted. The dissipation kinetics

are modeled to calculate the DT₅₀ and DT₉₀ (time for 90% dissipation) values.

Protocol for Soil Mobility: OECD Guideline 106
The adsorption and desorption behavior of mecoprop is determined using the OECD Guideline

for the Testing of Chemicals, No. 106: "Adsorption – Desorption Using a Batch Equilibrium

Method".[19][20][21] This method quantifies the partitioning of the substance between the soil

and water phases.
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Phase 1: Preparation

Phase 2: Adsorption

Phase 3: Calculation

1. Select Multiple Soils
(Varying in OC, pH, texture)

3. Mix Soil & Test Solution
(Create soil slurries)

2. Prepare Test Solutions
(Mecoprop in 0.01M CaCl₂)

4. Shake to Equilibrate
(e.g., 24-48 hours at 20°C)

5. Centrifuge to Separate Phases
(Soil pellet and aqueous supernatant)

6. Analyze Aqueous Phase
(Measure mecoprop concentration)

7. Calculate Sorbed Amount
(By difference from initial concentration)

8. Calculate Kₑ, Kₒ, and Freundlich Isotherm

Click to download full resolution via product page

Caption: Experimental workflow for OECD Guideline 106.

Step-by-Step Methodology (Abbreviated):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 15 Tech Support

https://www.benchchem.com/product/b181028?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tiered Approach: The guideline follows a tiered approach, starting with preliminary tests to

determine appropriate soil-to-solution ratios and equilibration times, followed by a screening

tier with multiple soils, and potentially a final tier to determine the full adsorption isotherm.

[22]

Preparation: Known weights of soil are mixed with known volumes of a mecoprop solution

(typically in 0.01 M CaCl₂ to mimic soil ionic strength) in centrifuge tubes.[23]

Equilibration: The soil/solution slurries are agitated on a shaker for a predetermined time

(e.g., 48 hours) in the dark at a constant temperature (e.g., 20°C) to reach equilibrium.[19]

[23]

Phase Separation: The samples are centrifuged at high speed to separate the solid soil

phase from the aqueous supernatant.[23]

Analysis: The concentration of mecoprop remaining in the aqueous phase is measured (e.g.,

by HPLC-UV or LC-MS/MS).

Calculation: The amount of mecoprop adsorbed to the soil is calculated by the difference

between the initial and equilibrium concentrations in the solution (the indirect method).[23]

From this data, the Kd, Koc, and Freundlich adsorption coefficients are calculated to

characterize mobility.

Conclusion and Integrated Environmental Fate
The environmental fate of 2-(2-Methylphenoxy)propanoic acid in soil is characterized by a

distinct dichotomy:

Low Persistence: In the biologically active topsoil, mecoprop is readily degraded by

microorganisms, resulting in a short half-life, typically ranging from 7 to 21 days under

favorable conditions.[4][11] Its persistence, however, increases dramatically in deeper,

microbe-poor subsoils.[7]

High Mobility: As a weak acid, mecoprop is anionic in most soils, leading to weak adsorption

and a high potential for leaching.[1][11]
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This combination of properties creates a specific environmental risk profile. The high mobility

presents a potential for mecoprop to leach from the point of application towards groundwater.

However, this risk is substantially mitigated by its rapid degradation within the topsoil horizon.

The overall risk of groundwater contamination is therefore a complex interplay between the rate

of degradation and the rate of water percolation through the soil profile. Site-specific factors,

including soil type, organic matter content, climate, and agricultural practices, are critical in

determining the ultimate environmental distribution of this herbicide. The standardized OECD

protocols provide the essential framework for generating the reliable data needed to model this

behavior and conduct thorough risk assessments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

